2-(Indol-2-yl)-2-methylpropylamine

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 2-(1H-indol-2-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H16N2/c1-12(2,8-13)11-7-9-5-3-4-6-10(9)14-11/h3-7,14H,8,13H2,1-2H3
• InChI Key: IMIZKLZGONGTQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C1=CC2=CC=CC=C2N1

Description

2-(Indol-2-yl)-2-methylpropylamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(indol-2-yl)-2-methylpropiononitrile (300 mg) and 5% rhodium on alumina powder (500 mg) in 10N-ammonia-methanol was hydrogenated at 50-60 psi for 8 hours. After filtration of the catalyst, the filtrate was evaporated in vacuo to give 2-(indol-2-yl)-2-methylpropylamine (306 mg) as crystals.